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Cat. No.:

\

5-Chloro-8-iodoquinoline

859958-87-5

B1511515

{ Get Quote

Chemical Identity & Hazard Profile

Before initiating disposal, verify the chemical identity to distinguish it from structural analogs

(e.g., Clioquinol). This compound is a halogenated heteroaromatic scaffold used primarily as a

synthesis intermediate.

Property

Specification

Chemical Name

5-Chloro-8-iodoquinoline

CAS Number 859958-87-5
Molecular Formula CoHsCIIN
Molecular Weight 289.50 g/mol

Physical State

Solid (Powder/Crystalline)

Waste Classification

Halogenated Organic (Non-specific source)

Critical Hazard Assessment

» Toxicological: Likely irritant to eyes, skin, and respiratory tract.[2] Potential acute toxicity if

swallowed.
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» Environmental: High potential for aquatic toxicity due to the halogenated quinoline core. Do
not release into sink or sewer systems.

e Combustion Products: Thermal decomposition releases toxic Hydrogen Chloride (HCI),
Hydrogen lodide (HI), and Nitrogen Oxides (NOX).

Pre-Disposal Handling & Segregation

Expert Insight: The presence of both Chlorine and lodine on the quinoline ring dictates that this
waste must be directed to high-temperature incineration streams equipped with acid gas
scrubbers.[1] Segregation from non-halogenated waste is critical to control disposal costs and
prevent downstream equipment corrosion.[3]

Segregation Protocol

o Solid Waste: Collect pure solid substance, contaminated weigh boats, and filter papers in a
dedicated Solid Hazardous Waste container.

e Liquid Waste (Mother Liguors/Rinsates):

o Solvent: If dissolved in DCM, Chloroform, or Ethyl Acetate, dispose of in the Halogenated
Organic Solvent stream.

o Aqueous: If in aqueous buffer (rare due to low solubility), collect in Aqueous Toxic waste.
 Incompatibility Check:

o Strictly Avoid: Strong Oxidizers (e.g., Peroxides, Nitric Acid). Reaction with the quinoline
nitrogen or halogens can be exothermic.

o Strictly Avoid: Strong Acids.[3] Protonation of the nitrogen increases solubility but does not
degrade the toxic pharmacophore.

Operational Disposal Workflow

The following flowchart illustrates the decision logic for disposing of 5-Chloro-8-iodoquinoline
in various experimental states.
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Figure 1: Decision tree for the segregation and packaging of 5-Chloro-8-iodoquinoline waste
streams.

Detailed Procedures
A. Solid Waste Packaging

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber glass jar.
Avoid metal containers as residual acidity (from hydrolysis) may cause corrosion.

o Debris: Contaminated gloves, spatulas, and paper towels must be treated as hazardous
solid waste.

e Labeling:
o Primary Constituent: 5-Chloro-8-iodoquinoline.[1][4][5][6][7][8]
o Hazards: Check "Toxic" and "Irritant".

B. Liquid Waste (Solutions)

e The "Halogen Rule": Even if the solvent is non-halogenated (e.g., Methanol), the presence of
dissolved 5-Chloro-8-iodoquinoline technically introduces halogens.[1]

o Best Practice: Dispose of all solutions in the Halogenated Solvent carboy. This ensures
the waste is routed to an incinerator capable of handling the lodine and Chlorine
byproducts [1].

e Rinsing: Triple-rinse empty reagent vials with a compatible solvent (e.g., Acetone or DCM).
[1] Add the rinsate to the liquid waste container. Deface the label on the original vial and
dispose of it as glass waste (if chemically clean) or solid hazardous waste (if residue
remains).

C. Spill Cleanup (Emergency)

 |solate: Evacuate the immediate area and post "Do Not Enter" signage.

o PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If
powder is airborne, use an N95 or P100 respirator.
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o Containment: Cover the spill with a damp paper towel to prevent dust generation.

o Cleanup: Sweep up the damp solid carefully using a scoop or dustpan. Place materials into
the Solid Hazardous Waste container.

» Decontamination: Wipe the surface with a soap/water solution, followed by an ethanol wipe.
Dispose of all wipes as solid hazardous waste.

Regulatory & Compliance Data

Regulation Classification /| Code Notes

Dispose as "Characteristic" or
RCRA (USA) Not Listed (P/U) "Process Waste" due to
toxicity.[1][9]

Assign F-codes only if spent
halogenated solvents are
present. Otherwise, label as

Waste Code D001 / FOO1-F005 "Non-RCRA Regulated
Hazardous Waste" (unless
exhibiting toxicity characteristic
via TCLP).

Likely "Toxic solid, organic,
DOT (Transport) UN 2811 n.o.s." for pure substance

transport.

Expert Note on Incineration: The iodine atom in 5-Chloro-8-iodoquinoline is heavy and labile.
[1] Standard cement kiln disposal is often insufficient. Ensure your waste contractor utilizes
high-temperature hazardous waste incinerators (approx. 1100°C) with caustic scrubbing to
capture HI and HCI gases, preventing atmospheric release [2].[1]

References

e Environmental Protection Agency (EPA).Hazardous Waste Management System:
Identification and Listing of Hazardous Waste. 40 CFR Part 261.[9] Available at: [Link][1]
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+ National Institutes of Health (NIH) - PubChem.Compound Summary: Halogenated
Quinolines.[1] (General chemical safety data for quinoline derivatives). Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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